molecular formula C5H6ClNO2 B8661285 1-Cyano-1-methylethyl chloroformate CAS No. 13162-04-4

1-Cyano-1-methylethyl chloroformate

Cat. No.: B8661285
CAS No.: 13162-04-4
M. Wt: 147.56 g/mol
InChI Key: XCAFUVXBLCWDMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyano-1-methylethyl chloroformate is a useful research compound. Its molecular formula is C5H6ClNO2 and its molecular weight is 147.56 g/mol. The purity is usually 95%.
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Properties

CAS No.

13162-04-4

Molecular Formula

C5H6ClNO2

Molecular Weight

147.56 g/mol

IUPAC Name

2-cyanopropan-2-yl carbonochloridate

InChI

InChI=1S/C5H6ClNO2/c1-5(2,3-7)9-4(6)8/h1-2H3

InChI Key

XCAFUVXBLCWDMX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#N)OC(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a one liter round bottom flask equipped with a phosgene inlet tube, a dry ice cooled condenser, a Teflon blade stirrer and a dropping funnel were added 200 milliliters (ml) of anhydrous ether. The flask was cooled in a dry ice/2-propanol bath and 100 ml of liquid phosgene (1.5 moles) were introduced. A mixture of acetone cyanohydrin (85 grams, 1 mole) and pyridine (80 ml, 1 mole) in 400 ml of anhydrous ether was added dropwise to the pool of phosgene, through the dropping funnel. When the addition was completed, the dry ice/2-propanol bath was replaced by an ice bath and stirring was continued for two hours. The reaction mixture was then stirred at room temperature for an additional two hours. Nitrogen was introduced into the reactor through the reactor inlet tube to remove the excess phosgene. The phosgene containing nitrogen gas stream removed from the reactor was forwarded to a packed column into the top of which was sprayed a solution of 15 weight percent sodium hydroxide and 0.8 weight percent pyridine. After degassing, the reaction mixture was filtered and dried over anhydrous magnesium sulfate. The ether solvent was evaporated and 123 grams (72% yield) of 1-cyano-1-methylethyl chloroformate as a light yellow liquid was obtained. Identification of the product as 1-cyano-1-methylethylchloroformate was confirmed by infrared and nuclear magnetic resonance (NMR) spectroscopy.
[Compound]
Name
liquid
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
1.5 mol
Type
reactant
Reaction Step One
Quantity
85 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
reactant
Reaction Step Two
Name
Quantity
400 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
dry ice 2-propanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
200 mL
Type
solvent
Reaction Step Five

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